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Compound of Interest

Compound Name: Antitumor agent-173

Cat. No.: B15609908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antitumor agent-173, also known as HS-173, is a novel and potent small molecule inhibitor of

phosphoinositide 3-kinase alpha (PI3Kα)[1]. The PI3K/Akt/mTOR signaling pathway is a critical

regulator of cell growth, proliferation, survival, and angiogenesis, and its dysregulation is

frequently observed in various cancers[2][3]. By targeting PI3Kα, HS-173 effectively inhibits this

pathway, leading to the induction of cell cycle arrest and apoptosis in cancer cells[1][4]. These

characteristics make HS-173 a promising candidate for further investigation in cancer therapy.

This document provides detailed protocols for the preparation of Antitumor agent-173 (HS-

173) stock solutions and summarizes its key chemical and physical properties. Adherence to

these guidelines is crucial for ensuring the stability, potency, and reproducibility of experimental

results.

Data Presentation
A summary of the key quantitative data for Antitumor agent-173 (HS-173) is provided in the

table below for easy reference.
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Property Value Source(s)

Molecular Weight 422.46 g/mol [5][6][7][8]

Molecular Formula C₂₁H₁₈N₄O₄S [5][6][7]

Solubility in DMSO ≥21.1 mg/mL [4][5][9][10]

Recommended Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)
[2]

Storage of Solid Desiccate at -20°C [9][10]

Storage of Stock Solution

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[9][10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Antitumor agent-173
(HS-173) in anhydrous DMSO.

Materials:

Antitumor agent-173 (HS-173) powder

Anhydrous Dimethyl Sulfoxide (DMSO), high purity

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or incubator (optional, set to 37°C)
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Sonicator (optional)

Procedure:

Equilibrate Reagents: Allow the vial of solid Antitumor agent-173 (HS-173) and the

anhydrous DMSO to equilibrate to room temperature before opening to prevent

condensation of moisture.

Weighing the Compound: In a sterile microcentrifuge tube, carefully weigh the desired

amount of HS-173 powder. To prepare 1 mL of a 10 mM stock solution, weigh out 4.22 mg of

HS-173. Calculation: (10 mmol/L) * (1 L / 1000 mL) * (422.46 g/mol ) * (1000 mg/g) = 4.22

mg/mL

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube containing the HS-173 powder. For a 10 mM stock solution from 4.22 mg

of HS-173, add 1 mL of DMSO.

Dissolution:

Cap the tube securely and vortex the solution at a high speed for 2-5 minutes to facilitate

dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If the compound does not fully dissolve, the following steps can be taken:

Gentle Warming: Place the tube in a 37°C water bath or incubator for 10-15 minutes.

Intermittently vortex the solution during this time.[2][9]

Sonication: Place the tube in a bath sonicator for 5-10 minutes to break down any

remaining solid particles.[2][11]

Aliquoting and Storage:

Once the Antitumor agent-173 (HS-173) is completely dissolved, aliquot the stock

solution into smaller, single-use sterile amber or foil-wrapped vials to minimize exposure to
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light and to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[9][10]

Protocol 2: Preparation of Working Solutions for in vitro
Assays
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for use in cellular assays.

Materials:

10 mM Antitumor agent-173 (HS-173) stock solution in DMSO

Sterile aqueous buffer (e.g., PBS) or cell culture medium

Sterile dilution tubes

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw a single-use aliquot of the 10 mM HS-173 stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the DMSO stock solution in your desired sterile

aqueous buffer or cell culture medium to achieve the final desired working concentrations.

Dilution Technique: To prevent precipitation of the compound, add the DMSO stock solution

dropwise to the aqueous medium while gently vortexing or swirling the tube. This ensures

rapid and even dispersion of the compound.

Final DMSO Concentration: It is critical to maintain a low final concentration of DMSO in the

cell culture medium to avoid solvent-induced toxicity. The final DMSO concentration should

typically be below 0.5%, with 0.1% or lower being ideal for sensitive cell lines or long-term

experiments.[2] Remember to include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.
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Immediate Use: Working solutions of HS-173 in aqueous media should be prepared fresh

immediately before use, as the stability of the compound in aqueous solutions may be

limited.[10]

Visualizations
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway targeted by Antitumor agent-173 (HS-173).
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Stock Solution Preparation Workflow

Start

Weigh HS-173 Powder

Add Anhydrous DMSO

Vortex / Sonicate / Warm

Visually Inspect for Complete Dissolution

No

Aliquot into Single-Use Vials

Yes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing Antitumor agent-173 (HS-173) stock solution.
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Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by Antitumor agent-173 (HS-

173).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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